Cas no 1791353-17-7 (N-[1-(4-chloro-3-fluorophenyl)-2-hydroxyethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-[1-(4-chloro-3-fluorophenyl)-2-hydroxyethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1791353-17-7
• MF: C₁₇H₂₀ClFN₂O₂
• MW: 338.804306983948
• CID: 6066191
• PubChem ID: 86800516
• Update Time: 2025-06-03

N-[1-(4-chloro-3-fluorophenyl)-2-hydroxyethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033571799
• EN300-6597928
• 1791353-17-7
• Z1735138589
• N-[1-(4-chloro-3-fluorophenyl)-2-hydroxyethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• N-[1-(4-chloro-3-fluorophenyl)-2-hydroxyethyl]-1-prop-2-ynylpiperidine-4-carboxamide

• Inchi： 1S/C17H20ClFN2O2/c1-2-7-21-8-5-12(6-9-21)17(23)20-16(11-22)13-3-4-14(18)15(19)10-13/h1,3-4,10,12,16,22H,5-9,11H2,(H,20,23)
• InChI Key： MNCFKEOXEMLEQR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(CO)NC(C1CCN(CC#C)CC1)=O

Computed Properties

• Exact Mass: 338.1197337g/mol
• Monoisotopic Mass: 338.1197337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų

Additional information on N-[1-(4-chloro-3-fluorophenyl)-2-hydroxyethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

Introduction to N-[1-(4-chloro-3-fluorophenyl)-2-hydroxyethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1791353-17-7)

N-[1-(4-chloro-3-fluorophenyl-2-hydroxyethyl)]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research. This compound, identified by its CAS number CAS No. 1791353-17-7, belongs to a class of molecules that have garnered considerable attention due to their unique chemical properties and biological activities. The intricate arrangement of functional groups within its structure, including chloro, fluoro, and hydroxyethyl substituents, alongside the presence of a piperidine ring and an alkyne moiety, makes it a subject of intense interest for medicinal chemists.

The compound's primary significance lies in its potential applications as a building block for the synthesis of novel therapeutic agents. The combination of these diverse functional groups suggests that it may exhibit multiple modes of interaction with biological targets, making it a versatile candidate for drug discovery. Specifically, the piperidine core is a common pharmacophore in many drugs known for their efficacy in treating neurological and cardiovascular disorders. The presence of the prop-2-yn-1-yl group introduces an additional layer of complexity, which could be exploited to enhance binding affinity or modulate pharmacokinetic properties.

In recent years, there has been a growing interest in the development of small molecules that can modulate neurotransmitter systems, particularly those involved in cognitive function and mood regulation. The structural features of N-[1-(4-chloro-3-fluorophenyl)-2-hydroxyethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide make it a promising candidate for further investigation in this area. Preclinical studies have begun to explore its potential as a modulator of serotonin and dopamine receptors, which are critical for mediating various physiological processes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro substituent, in particular, demands careful handling due to its sensitivity to certain reaction conditions. Advances in synthetic methodologies have enabled chemists to produce such complex molecules with increasing efficiency, paving the way for rapid discovery and development.

Evaluation of the compound's pharmacological profile has revealed several interesting properties. Initial assays suggest that it may possess agonistic activity at certain serotonin receptors, which could make it useful in the treatment of depression and anxiety disorders. Additionally, its interaction with dopamine receptors indicates potential applications in managing symptoms associated with neurodegenerative diseases. These findings are particularly exciting given the unmet medical needs in these therapeutic areas.

The role of computational chemistry has been instrumental in understanding the behavior of N-[1-(4-chloro-3-fluorophenyl)-2-hydroxyethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide at both the molecular and cellular levels. Molecular docking studies have provided insights into how this compound might bind to its target proteins, while computational modeling has helped predict its metabolic stability and potential side effects. These approaches are increasingly integral to modern drug discovery pipelines, allowing researchers to prioritize compounds based on their predicted efficacy and safety profiles.

The compound's potential extends beyond traditional pharmacological applications. Its unique structural features also make it an attractive scaffold for developing novel imaging agents. For instance, the alkyne moiety can be readily functionalized to incorporate imaging probes, enabling researchers to visualize biological processes at the molecular level. This capability is particularly valuable in diagnostic medicine, where non-invasive imaging techniques are becoming increasingly important.

In conclusion, N-[1-(4-chloro-3-fluorophenyl)-2-hydroxyethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide represents a significant advancement in pharmaceutical research due to its complex molecular architecture and diverse functional groups. Its potential applications as a therapeutic agent, building block for drug synthesis, and imaging probe highlight its versatility and importance in addressing various medical challenges. As research continues to uncover new aspects of this compound's properties and interactions, it is likely to play an increasingly vital role in the development of next-generation medicines.